Cas no 2694726-18-4 (8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine)

8-Chloro-N-methyl-1,2,4-triazolo[4,3-a]pyridin-3-amine is a heterocyclic compound featuring a fused triazolopyridine core with a chloro substituent at the 8-position and an N-methylamine group at the 3-position. This structure imparts unique reactivity and potential biological activity, making it valuable in pharmaceutical and agrochemical research. The chloro group enhances electrophilic properties, while the triazole ring contributes to stability and hydrogen-bonding interactions. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and material science. The compound is typically synthesized under controlled conditions to ensure high purity and consistency, making it suitable for rigorous experimental and industrial use.
8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine structure
2694726-18-4 structure
Product Name:8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine
CAS No:2694726-18-4
MF:C7H7ClN4
MW:182.610279321671
CID:5613934
PubChem ID:165948129
Update Time:2025-10-17

8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
    • 2694726-18-4
    • EN300-33048122
    • 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine
    • Inchi: 1S/C7H7ClN4/c1-9-7-11-10-6-5(8)3-2-4-12(6)7/h2-4H,1H3,(H,9,11)
    • InChI Key: HASOGUAGMXVEAD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN2C(=NN=C21)NC

Computed Properties

  • Exact Mass: 182.0359239g/mol
  • Monoisotopic Mass: 182.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42.2Ų

8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33048122-1g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4
1g
$499.0 2023-09-04
Enamine
EN300-33048122-5g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4
5g
$1448.0 2023-09-04
Enamine
EN300-33048122-10g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4
10g
$2146.0 2023-09-04
Enamine
EN300-33048122-0.05g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4 95.0%
0.05g
$419.0 2025-03-18
Enamine
EN300-33048122-0.1g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4 95.0%
0.1g
$439.0 2025-03-18
Enamine
EN300-33048122-0.25g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4 95.0%
0.25g
$459.0 2025-03-18
Enamine
EN300-33048122-0.5g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4 95.0%
0.5g
$479.0 2025-03-18
Enamine
EN300-33048122-1.0g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4 95.0%
1.0g
$499.0 2025-03-18
Enamine
EN300-33048122-2.5g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4 95.0%
2.5g
$978.0 2025-03-18
Enamine
EN300-33048122-5.0g
8-chloro-N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
2694726-18-4 95.0%
5.0g
$1448.0 2025-03-18

Additional information on 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine

Introduction to 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine (CAS No. 2694726-18-4)

8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2694726-18-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazoloapyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both chloro and methyl substituents in its molecular framework enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The structural complexity of 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine arises from its fused heterocyclic system, which consists of a triazole ring connected to an apyridine core. This arrangement not only contributes to its unique chemical properties but also opens up diverse possibilities for interactions with biological targets. The compound’s molecular formula and connectivity play a crucial role in determining its reactivity and pharmacological effects.

In recent years, there has been a growing interest in developing novel therapeutic agents based on triazoloapyridine derivatives due to their demonstrated efficacy in various preclinical studies. The 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine structure has been explored for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. Its ability to modulate key biological pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The chloro and methyl groups provide sites for further functionalization, allowing chemists to tailor its properties for specific therapeutic needs. This flexibility has led to the synthesis of numerous derivatives that exhibit enhanced potency and selectivity. Researchers have leveraged these characteristics to develop compounds with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex triazoloapyridine core. These advancements have not only improved the accessibility of the compound but also paved the way for scalable production processes.

From a biological perspective, the 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine scaffold has shown promise in interacting with enzymes and receptors involved in disease pathways. For instance, studies have indicated its potential as an inhibitor of certain kinases and transcription factors that are implicated in cancer progression. Additionally, its anti-inflammatory properties have been observed in preclinical models, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological activity of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug development. By designing derivatives that optimize solubility and lipophilicity, researchers aim to improve bioavailability and therapeutic efficacy. This has opened up new avenues for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Efforts are ongoing to translate these preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are focused on validating the therapeutic potential of 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine through rigorous clinical trials. These trials aim to establish safety profiles and dosing regimens that can be translated into effective treatments for patients suffering from various diseases.

The regulatory landscape also plays a crucial role in advancing this compound through drug development pipelines. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) ensures that new drugs are safe and effective before reaching patients. Continuous advancements in synthetic chemistry and biopharmaceutical technologies are streamlining these processes, making it more feasible to bring novel therapeutics like 8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-amine to market.

In conclusion,8-chloro-N-methyl-1,2,4triazolo4,3-apyridin-3-am ine (CAS No. 2694726-18-4) represents a promising candidate for future pharmaceutical applications due to its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its synthesis,elucidating its mechanism of action,and translating preclinical successes into clinical benefits for patients worldwide.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd